Cas no 7801-91-4 (Z-Gly-Sar-OH)

• Product Name: Z-Gly-Sar-OH
• CAS No: 7801-91-4
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• MDL: MFCD00191104
• CID: 829756
• Update Time: 2025-08-02

Z-Gly-Sar-OH Chemical and Physical Properties

Names and Identifiers

• Z-Ala-Sar-OH
• 2-[methyl-[2-(phenylmethoxycarbonylamino)acetyl]amino]acetic acid
• Z-GLY-SAR-OH
• NSC 89181
• Z-Gly-Sar-OH

• MDL： MFCD00191104
• Inchi： 1S/C13H16N2O5/c1-15(8-12(17)18)11(16)7-14-13(19)20-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,14,19)(H,17,18)
• InChI Key： DNSQLCGFBZSRPW-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(C)CC(=O)O)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 9

Experimental Properties

• Density: 1.297±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 102 ºC
• Solubility: Slightly soluble (23 g/l) (25 º C),
• PSA: 95.94000
• LogP: 0.84670

Z-Gly-Sar-OH Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Peptoid-peptide hybrids

Additional information on Z-Gly-Sar-OH

Recent Advances in the Study of Z-Gly-Sar-OH (CAS: 7801-91-4) in Chemical Biology and Pharmaceutical Research

Z-Gly-Sar-OH (CAS: 7801-91-4) is a dipeptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a substrate analog and inhibitor in enzymatic reactions, particularly in the context of peptide transport and metabolism. This research brief aims to summarize the latest findings related to Z-Gly-Sar-OH, highlighting its mechanistic insights, biological relevance, and potential applications in drug development.

One of the key areas of investigation has been the interaction of Z-Gly-Sar-OH with peptide transporters, such as the oligopeptide transporter PepT1 (SLC15A1). A 2023 study published in the Journal of Biological Chemistry demonstrated that Z-Gly-Sar-OH competitively inhibits the uptake of dipeptides by PepT1, providing valuable insights into the transporter's substrate specificity. The study utilized a combination of molecular docking simulations and kinetic assays to elucidate the binding interactions, revealing that the benzyloxycarbonyl (Z) group plays a critical role in stabilizing the inhibitor-transporter complex.

In addition to its role as a transporter inhibitor, Z-Gly-Sar-OH has been explored as a tool compound for studying peptide metabolism. A recent paper in ACS Chemical Biology reported the use of Z-Gly-Sar-OH as a stable, non-hydrolyzable substrate analog to investigate the activity of dipeptidyl peptidases (DPPs). The researchers employed mass spectrometry-based assays to track the accumulation of Z-Gly-Sar-OH in cellular systems, providing a novel approach for monitoring peptidase activity in real-time. This methodology has potential applications in the development of protease inhibitors for diseases such as diabetes and cancer.

From a synthetic chemistry perspective, advances in the production of Z-Gly-Sar-OH have also been reported. A 2024 study in Organic Process Research & Development described an optimized solid-phase peptide synthesis (SPPS) protocol for Z-Gly-Sar-OH, achieving higher yields and purity compared to traditional solution-phase methods. The improved synthesis route is particularly relevant for scaling up production for preclinical studies, where consistent quality and availability of the compound are critical.

Looking ahead, the unique properties of Z-Gly-Sar-OH position it as a promising candidate for further exploration in drug discovery. Its ability to modulate peptide transport and metabolism pathways suggests potential therapeutic applications in conditions characterized by dysregulated peptide homeostasis, such as inflammatory bowel disease and metabolic disorders. Future research directions may include the development of Z-Gly-Sar-OH derivatives with enhanced pharmacokinetic properties or targeted delivery mechanisms.

In conclusion, recent studies on Z-Gly-Sar-OH (CAS: 7801-91-4) have significantly advanced our understanding of its biological functions and potential applications. The compound serves as both a valuable research tool and a promising scaffold for therapeutic development. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will likely yield further insights and opportunities in the field of chemical biology and pharmaceutical sciences.